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Compound of Interest

Compound Name: 1,4-Dioxane-13C4
CAS No.: 1228182-37-3
Cat. No.: B566132

Get Quote

1,4-Dioxane-13C4 is a stable, isotopically labeled form of 1,4-dioxane, a heterocyclic organic

compound. The four carbon atoms in the molecule are replaced with the carbon-13 isotope,
resulting in a mass shift of +4 compared to the unlabeled analog. This property makes it an
ideal internal standard for mass spectrometry-based analytical methods. Its physical and
chemical properties are largely similar to those of unlabeled 1,4-dioxane.
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Property Value

Molecular Formula 13C4Hs02

Molecular Weight 92.08 g/mol

CAS Number 1228182-37-3
Isotopic Purity =99 atom % 13C
Physical State Liquid

Boiling Point 100-102 °C (lit.)[1]
Melting Point 10-12 °C (lit.)[1]
Density 1.08 g/mL at 25 °C[1]
Flash Point 5 °C (closed cup)[1]
Solubility in Water Miscible[2]

13C NMR Chemical Shift ~67.15 ppm (in CDClIs, relative to TMS)[3]

Synthesis and Experimental Protocols
Synthesis of 1,4-Dioxane-13C4

The synthesis of 1,4-Dioxane-13C4 can be achieved through the acid-catalyzed dehydration
and cyclization of 13C-labeled diethylene glycol, which is formed in situ from the dimerization of
13C-labeled ethylene glycol.

Experimental Protocol: Synthesis via Acid-Catalyzed Dehydration
o Materials and Reagents:

o Ethylene glycol-13C2 (commercially available)

o Concentrated sulfuric acid (H2S0Oa4)

o Potassium hydroxide (KOH)

o Anhydrous sodium sulfate (NazSQOa4)
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e Procedure:

1. In a round-bottom flask equipped with a stirrer and a distillation apparatus, combine
Ethylene glycol-13C2 with a catalytic amount of concentrated sulfuric acid (approximately 5-
10% by volume).

2. Heat the mixture to approximately 160 °C.[1] The ethylene glycol will first dimerize to form
diethylene glycol-13Ca, which then undergoes intramolecular cyclization.

3. The 1,4-Dioxane-13C4 product will co-distill with water as an azeotrope.[1] Collect the
distillate.

4. To the collected distillate, add potassium hydroxide pellets to neutralize the acid and to
salt out the dioxane. Two layers will form.

5. Separate the upper organic layer containing the 1,4-Dioxane-13C4.
6. Dry the organic layer over anhydrous sodium sulfate.

7. Perform a final fractional distillation to purify the 1,4-Dioxane-13C4, collecting the fraction
boiling at 100-102 °C.
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Synthesis Workflow
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Synthesis of 1,4-Dioxane-13C4 Workflow
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Use as an Internal Standard in GC/MS Analysis

1,4-Dioxane-13C4 is an excellent internal standard for the quantification of 1,4-dioxane in
various matrices, such as water, soil, and consumer products. The following is a general
protocol for its use in water sample analysis.

Experimental Protocol: Quantification of 1,4-Dioxane in Water
o Sample Preparation:

o Collect a known volume of the water sample (e.g., 100 mL).

o If the sample contains chlorine, it must be dechlorinated with a reagent like sodium sulfite.
e Internal Standard Spiking:

o Prepare a stock solution of 1,4-Dioxane-13C4 in a suitable solvent (e.g., methanol) at a
known concentration.

o Spike a precise volume of the 1,4-Dioxane-13C4 stock solution into the water sample.
The final concentration of the internal standard should be within the calibration range of
the instrument.

o Extraction:

o Use an appropriate extraction method to concentrate the analyte and internal standard.
Solid Phase Extraction (SPE) is commonly used for water samples.

o Pass the spiked water sample through an SPE cartridge (e.g., coconut charcoal or a
polymeric sorbent).

o Elute the 1,4-dioxane and 1,4-Dioxane-13C4 from the cartridge with a small volume of an
organic solvent (e.g., dichloromethane).

o GC/MS Analysis:

o Inject a portion of the eluate into a Gas Chromatograph-Mass Spectrometer (GC/MS).
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o The GC separates the analytes, and the MS detects them.

o Operate the MS in Selected lon Monitoring (SIM) mode to enhance sensitivity and
selectivity.

= Monitor m/z 88 for 1,4-dioxane.
= Monitor m/z 92 for 1,4-Dioxane-13C4.
¢ Quantification:

o Create a calibration curve by analyzing standards containing known concentrations of 1,4-
dioxane and a fixed concentration of 1,4-Dioxane-13C4.

o The concentration of 1,4-dioxane in the sample is determined by comparing the ratio of
the peak area of the analyte (m/z 88) to the peak area of the internal standard (m/z 92)
against the calibration curve. This isotope dilution method corrects for variations in
extraction efficiency and instrument response.[4]
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Analytical Workflow
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Analytical Workflow for 1,4-Dioxane

Metabolic Pathway of 1,4-Dioxane

In mammals, 1,4-dioxane is metabolized primarily in the liver by cytochrome P450 enzymes.[1]
The main metabolic pathway involves the oxidation of the dioxane ring to form 2-hydroxy-1,4-
dioxane, which is in equilibrium with 2-(2-hydroxyethoxy)acetaldehyde. This intermediate is
further oxidized to 2-hydroxyethoxyacetic acid (HEAA), the major metabolite excreted in urine.
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[1][5] At high doses, the metabolic pathway can become saturated, leading to the excretion of
unchanged 1,4-dioxane in urine and exhaled air.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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